Cas no 77479-02-8 (2,5-Pyrazinedipropanoic Acid)

• Product Name: 2,5-Pyrazinedipropanoic Acid
• CAS No: 77479-02-8
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD21363079
• CID: 983519
• Update Time: 2025-10-23

2,5-Pyrazinedipropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-carboxyethyl)pyrazin-2-yl]propanoic acid
• 2,5-Bis-(2-carboxyethyl)-pyrazine
• 3,3′-(Pyrazine-2,5-diyl)dipropionic acid
• Pyrazine-2,5-dipropionic acid
• 2,5-Pyrazinedipropanoic Acid

• MDL： MFCD21363079
• Inchi： 1S/C10H12N2O4/c13-9(14)3-1-7-5-12-8(6-11-7)2-4-10(15)16/h5-6H,1-4H2,(H,13,14)(H,15,16)
• InChI Key： LPCBENZWRKDJSS-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NC(=CN=1)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

2,5-Pyrazinedipropanoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-Pyrazinedipropanoic Acid

2,5-Pyrazinedipropanoic Acid: A Comprehensive Overview

2,5-Pyrazinedipropanoic Acid (CAS No. 77479-02-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as pyrazine-2,5-dicarboxylic acid, is a derivative of pyrazine, a six-membered aromatic heterocyclic compound with two nitrogen atoms at positions 1 and 4. The presence of two carboxylic acid groups at positions 2 and 5 makes this compound unique and versatile in its applications.

The structure of 2,5-Pyrazinedipropanoic Acid is characterized by its planar aromatic ring system, which contributes to its stability and reactivity. The carboxylic acid groups (-COOH) at positions 2 and 5 are capable of participating in various chemical reactions, including esterification, amidation, and coordination with metal ions. These functional groups also impart acidic properties to the molecule, making it suitable for use in pH-sensitive applications.

Recent studies have highlighted the potential of 2,5-Pyrazinedipropanoic Acid in the development of advanced materials. For instance, researchers have explored its ability to act as a ligand in the synthesis of metal-organic frameworks (MOFs). The coordination properties of the carboxylic acid groups enable the formation of stable MOF structures with high surface area and porosity, which are valuable for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 2,5-Pyrazinedipropanoic Acid has been investigated for its biological activity. Studies have shown that this compound exhibits moderate antimicrobial properties against certain bacterial strains. This finding opens up possibilities for its use in pharmaceutical applications, particularly in the development of novel antibiotics or antimicrobial agents.

The synthesis of 2,5-Pyrazinedipropanoic Acid typically involves multi-step organic reactions. One common approach is the oxidation of pyrazine derivatives followed by functionalization with carboxylic acid groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From an environmental perspective, 2,5-Pyrazinedipropanoic Acid has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it is not highly toxic to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, 2,5-Pyrazinedipropanoic Acid (CAS No. 77479-02-8) is a versatile compound with promising applications in materials science, pharmacology, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.